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Compound of Interest

Bis(2-methoxyethyl) phthalate-
3,4,5,6-D4

Cat. No.: B1384124

Compound Name:

CAS Number: 1398065-54-7

This technical guide provides comprehensive information on Bis(2-methoxyethyl) phthalate-
3,4,5,6-D4, a deuterated internal standard crucial for the accurate quantification of its non-
labeled counterpart, Bis(2-methoxyethyl) phthalate (DMEP), in various matrices. This document
Is intended for researchers, scientists, and professionals in drug development and
environmental analysis who require precise and reliable analytical methods.

Chemical and Physical Properties

Bis(2-methoxyethyl) phthalate-3,4,5,6-D4 is a stable, isotopically labeled form of DMEP, an
industrial chemical historically used as a plasticizer. The incorporation of four deuterium atoms
on the phthalate ring provides a distinct mass difference, making it an ideal internal standard
for mass spectrometry-based analytical techniques.
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Property Value

CAS Number 1398065-54-7

Molecular Formula C14H14D40s

Molecular Weight 286.31 g/mol

Appearance Colorless to light-colored liquid

Bis(2-methoxyethyl) phthalate-d4, Phthalic acid,

Synonyms )
bis-methylglycol ester-D4

Room temperature, in a dry and well-ventilated

Storage Conditions
place

Metabolic Pathway of the Parent Compound

Understanding the metabolic fate of the parent compound, Bis(2-methoxyethyl) phthalate
(DMEP), is essential for interpreting analytical results and assessing potential biological
impacts. In vivo, DMEP undergoes a two-step metabolic process.[1] Initially, it is hydrolyzed to
its monoester, mono-2-methoxyethyl phthalate (MMEP), and 2-methoxyethanol (2-ME).
Subsequently, 2-methoxyethanol is oxidized to methoxyacetic acid (MAA).[1]

Hydrolysis Mono-2-methoxyethyl phthalate
(MMEP)

Bis(2-methoxyethyl) phthalate A
(DMEP) \J
Hydrolysis
2-Methoxyethanol Oxidation Methoxyacetic acid
(2-ME) (MAA)
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Metabolic pathway of Bis(2-methoxyethyl) phthalate (DMEP).

Experimental Protocols: Use as an Internal Standard
in GC-MS Analysis
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Bis(2-methoxyethyl) phthalate-3,4,5,6-D4 is primarily utilized as an internal standard in
isotope dilution mass spectrometry (IDMS) for the quantification of DMEP in various samples,
including food, environmental matrices, and consumer products. The following provides a
generalized experimental protocol for such an analysis.

Materials and Reagents

e Solvents: Hexane, acetone, dichloromethane (pesticide residue grade or equivalent)

o Standards: Bis(2-methoxyethyl) phthalate (DMEP) analytical standard, Bis(2-methoxyethyl)
phthalate-3,4,5,6-D4 internal standard solution (e.g., 100 pg/mL in a suitable solvent)

e Glassware: Scrupulously clean glassware, rinsed with acetone and hexane to avoid
phthalate contamination.

Sample Preparation (General Workflow)

The sample preparation method will vary depending on the matrix. A general workflow for a
solid matrix like a plastic toy is outlined below.
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Detailed Steps:

Sample Preparation

1. Weigh Sample
(e.g., 0.5 g of plastic)

'

2. Spike with Internal Standard
(Bis(2-methoxyethyl) phthalate-d4)

'

3. Dissolve in Solvent
(e.g., Dichloromethane)

'

4. Precipitate Polymer
(e.g., with Hexane)

'

5. Centrifuge and Collect Supernatant

'

6. Concentrate the Extract

GC-MSVAnalysis

7. Inject into GC-MS

Click to download full resolution via product page

General workflow for sample preparation and analysis.
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o Sample Weighing: Accurately weigh approximately 0.5 g of the homogenized sample into a
glass centrifuge tube.

« Internal Standard Spiking: Spike the sample with a known amount of the Bis(2-
methoxyethyl) phthalate-3,4,5,6-D4 internal standard solution. The amount should be
chosen to yield a concentration within the calibrated range of the instrument.

» Dissolution: Add a suitable solvent, such as dichloromethane, to dissolve the sample. Vortex
or sonicate to ensure complete dissolution.

o Precipitation: Add a non-solvent for the polymer matrix, such as hexane, to precipitate the
bulk of the polymer.

o Separation: Centrifuge the sample to pellet the precipitated polymer. Carefully transfer the
supernatant containing the analytes to a clean vial.

o Concentration: Concentrate the extract under a gentle stream of nitrogen to a final volume
of, for example, 1 mL.

e Analysis: The extract is now ready for injection into the GC-MS system.

Gas Chromatography-Mass Spectrometry (GC-MS)
Parameters

The following are typical starting parameters for the GC-MS analysis. Optimization may be
required based on the specific instrument and column used.
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Parameter Value

GC System Agilent 7890A or equivalent

MS System Agilent 5975C or equivalent

Coltmn HP-5ms (30 m x 0.25 mm, 0.25 um) or
equivalent

Inlet Temperature 280 °C

Injection Mode Splitless

Injection Volume 1L

Oven Program

Initial 60 °C, hold 1 min; ramp 10 °C/min to 300
°C, hold 5 min

Carrier Gas Helium, constant flow at 1.0 mL/min
Transfer Line Temp 280 °C
lon Source Temp 230 °C
Quadrupole Temp 150 °C

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Selected lon Monitoring (SIM)

Selected lon Monitoring (SIM) lons:

Compound Quantifier lon (m/z)

Qualifier lon 1 (m/z)  Qualifier lon 2 (m/z)

Bis(2-methoxyethyl)
phthalate (DMEP)

149

163 59

Bis(2-methoxyethyl)
phthalate-d4

153

167 59

Calibration and Quantification
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Prepare a series of calibration standards containing known concentrations of the native DMEP
and a constant concentration of the deuterated internal standard. A calibration curve is
generated by plotting the ratio of the peak area of the DMEP quantifier ion to the peak area of
the deuterated internal standard quantifier ion against the concentration of DMEP. The
concentration of DMEP in the samples is then determined from this calibration curve.

Conclusion

Bis(2-methoxyethyl) phthalate-3,4,5,6-D4 is an indispensable tool for the accurate and
reliable quantification of its non-labeled analog. Its use in isotope dilution mass spectrometry
minimizes the effects of matrix interference and variations in sample preparation, leading to
high-quality analytical data. The protocols and information provided in this guide serve as a
comprehensive resource for researchers and scientists working with this important analytical
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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